Cas no 102846-11-7 ((1-benzylpyrazol-3-yl)methanol)

• Product Name: (1-benzylpyrazol-3-yl)methanol
• CAS No: 102846-11-7
• Molecular Formula: C₁₁H₁₂N₂O
• Molecular Weight: 188.2258
• MDL: MFCD28097962
• CID: 1134545
• PubChem ID: 13549441

(1-benzylpyrazol-3-yl)methanol Properties

Names and Identifiers

• 1H-Pyrazole-3-methanol, 1-(phenylmethyl)-
• 1-Benzyl-3-(hydroxymethyl)pyrazole
• (1-benzyl-1H-pyrazol-3-yl)methanol
• (1-benzyl-1H-pyrazol-3-yl)-methanol
• SY040080
• (1-benzylpyrazol-3-yl)methanol
• MFCD28097962
• AC1017
• SCHEMBL5869934
• PB39411
• A921572
• C11H12N2O
• STL588618
• EN300-6734772
• CS-0309442
• AS-77175
• CEA84611
• AKOS022191834
• 102846-11-7

• MDL： MFCD28097962
• InChIKey： QVEQOOSUPOKDAZ-UHFFFAOYSA-N
• Inchi： 1S/C11H12N2O/c14-9-11-6-7-13(12-11)8-10-4-2-1-3-5-10/h1-7,14H,8-9H2
• SMILES： O([H])C([H])([H])C1C([H])=C([H])N(C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])N=1

Computed Properties

• Exact Mass: 188.09506
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 188.094963011g/mol
• Heavy Atom Count: 14
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 38

Experimental Properties

• PSA: 38.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives